Cas no 105037-92-1 (Haplomyrtin)

• Product Name: Haplomyrtin
• CAS No: 105037-92-1
• MF: C₂₀H₁₄O₇
• MW: 366.320966243744
• CID: 1149128
• Update Time: 2024-07-26

Haplomyrtin Chemical and Physical Properties

Names and Identifiers

• Haplomyrtin
• Naphtho[2,3-c]furan-1(3H)-one, 9-(1,3-benzodioxol-5-yl)-4,7-dihydroxy-6-methoxy-

• Inchi： 1S/C20H14O7/c1-24-15-6-11-10(5-13(15)21)17(18-12(19(11)22)7-25-20(18)23)9-2-3-14-16(4-9)27-8-26-14/h2-6,21-22H,7-8H2,1H3
• InChI Key： IFYIHGHEIRCOSQ-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC2C(=C(C3=C(C=2C2C=C4C(OCO4)=CC=2)C(=O)OC3)O)C=1

Computed Properties

• Exact Mass: 366.07392
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• XLogP3: 1.398

Experimental Properties

• Density: 1.542±0.06 g/cm3(Predicted)
• Boiling Point: 676.3±55.0 °C(Predicted)
• PSA: 94.45
• pka: 7.82±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans Arylnaphthalene lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans